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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830

An In-depth Technical Guide to 4-Methoxy-2-methyl-
2-butanethiol

Disclaimer: This document provides a comprehensive overview of the physical and chemical
characteristics of 4-methoxy-2-methyl-2-butanethiol. Initial searches for "4-Methoxybutane-2-
Thiol" yielded limited specific results, while substantial data is available for the closely related
compound, 4-methoxy-2-methyl-2-butanethiol. It is highly probable that this is the compound of
interest. A chemical with the name "4-Methoxybutane-2-thiol" is listed with a molecular
formula of C5H120S, indicating it is a different substance, but further detailed information is not
readily available[1].

This guide is intended for researchers, scientists, and professionals in drug development,
focusing on the core physical and chemical properties, experimental protocols, and potential
applications of 4-methoxy-2-methyl-2-butanethiol.

Chemical Identity and Structure

4-methoxy-2-methyl-2-butanethiol is a sulfur-containing organic compound.[2] It is classified as
a dialkyl ether and an alkylthiol.[3] The presence of both a thiol (-SH) and an ether (-O-)
functional group gives this molecule its unique chemical properties and characteristic odor.

IUPAC Name: 4-methoxy-2-methylbutane-2-thiol[3][4] Molecular Formula: C6H140S[2][4][5][6]
[7] Molecular Weight: 134.24 g/mol [4][5][6][7]1[8] CAS Number: 94087-83-9[2][4][5][6]
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Synonyms: 4-Methoxy-2-methylbutane-2-thiol, 2-Butanethiol, 4-methoxy-2-methyl-, 4-Methoxy-
2-methyl-2-mercaptobutane[3][4][9]

Physical and Chemical Properties

The physical and chemical properties of 4-methoxy-2-methyl-2-butanethiol are summarized in
the tables below.

Table 1: Physical Properties

Property Value Source

Appearance Colorless to pale yellow liquid [5][10]

159.0 to 160.0 °C at 760 mm

Boiling Point Hg [4]

Density 0.907 to 0.923 g/mL at 25 °C [10]
Refractive Index 1.4451t0 1.455 at 20 °C [10]
Flash Point 48.89 °C (120.00 °F) TCC [10]

B Insoluble in water; soluble in
Solubility . [4][5]
ethanol and organic solvents

Sulfurous, black-currant, catty-
Odor [10][11]
mango scent

Odor Threshold 0.03-0.06 ppb in oil [10]

Table 2: Chemical Properties and Descriptors
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Property Value Source
XLogP3 1.3 [4]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C)(;untg p ! 3]
Rotatable Bond Count 3 [3]
Topological Polar Surface Area  9.23 A2 [3]

pKa (Strongest Acidic) 9.97 [3]

pKa (Strongest Basic) -4.1 [3]

Reactivity and Chemical Behavior

The chemical behavior of 4-methoxy-2-methyl-2-butanethiol is primarily dictated by its thiol
group, which is known for its nucleophilicity.[12] This allows the molecule to participate in a
variety of chemical reactions, including oxidation and conjugation. The presence of the
methoxy and methyl groups can influence the molecule's reactivity, potentially providing steric
hindrance or altering its electronic properties. The thiol group's affinity for metals also makes it
a candidate for applications in metal-organic frameworks (MOFs) and sensor technology.[12]

Experimental Protocols

While specific, detailed synthesis protocols are not extensively available in the provided search
results, the general synthesis of multifunctional secondary thiols can be achieved through
methods like the Michael addition pathway using an isothiouronium salt intermediate, followed
by esterification.[13]

A common analytical method for the determination of 4-methoxy-2-methyl-2-butanethiol is Gas
Chromatography-Mass Spectrometry (GC/MS).[12] An example of an HPLC method for its
analysis is also available.[9]

Workflow for GC/MS Analysis
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Below is a generalized workflow for the analysis of 4-methoxy-2-methyl-2-butanethiol using
GC/MS, based on typical analytical procedures for volatile thiols.

Sample Preparation GC/MS Analysis Data Analysis

Click to download full resolution via product page

Caption: Generalized workflow for the analysis of 4-methoxy-2-methyl-2-butanethiol by GC/MS.

Applications and Biological Relevance

4-methoxy-2-methyl-2-butanethiol is primarily recognized for its potent aroma and is used in the
flavor and fragrance industry.[10][11][12] It can be used to impart black-currant and tropical fruit
notes to food and beverages.[11]

Due to its strong interaction with metals, it has potential applications as a chemical intermediate
in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals,
and in the development of chemical sensors.[12]

While no specific signaling pathways involving this molecule are detailed in the search results,
its presence in some foods suggests it could be a potential biomarker for the consumption of
those products.[3]

Safety and Handling

4-methoxy-2-methyl-2-butanethiol is a flammable liquid and vapor.[4] It is also harmful if
swallowed and can cause irritation to the eyes, respiratory system, and skin.[4][10] Proper
personal protective equipment (PPE), including gloves and safety goggles, should be used
when handling this chemical, and work should be conducted in a well-ventilated area or fume
hood.[11]

Logical Flow for Safe Handling
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The following diagram illustrates the logical steps for the safe handling of 4-methoxy-2-methyl-

2-butanethiol.
Handling 4-methoxy-2-methyl-2-butanethiol

Assess Hazards:
- Flammable

- Harmful if swallowed
- Irritant

Wear Appropriate PPE: Ensure Proper Ventilation:
- Safety Goggles
- Fume Hood
- (el - Well-ventilated area
- Lab Coat

N

Perform Handling Procedures

/

Store Properly:
- Tightly sealed container
- Cool, dry, well-ventilated area

Dispose of Waste
According to Regulations

Handling Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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